MTEP
MTEP
Potent and selective mGluR5 antagonist. Acts as a negative allosteric modulator at mGluR5. Shows 5-fold more potent anxiolytic effects than MPEP. Shows antidepressant and neuroprotective effects in vivo. Orally active. Blood-brain barrier permeable.
Potent and highly selective mGluR5 antagonist; High Quality Biochemicals for Research Uses
Potent and highly selective mGluR5 antagonist; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
329205-68-7
VCID:
VC0006096
InChI:
InChI=1S/C11H8N2S/c1-9-13-11(8-14-9)5-4-10-3-2-6-12-7-10/h2-3,6-8H,1H3
SMILES:
CC1=NC(=CS1)C#CC2=CN=CC=C2
Molecular Formula:
C11H8N2S
Molecular Weight:
200.26 g/mol
MTEP
CAS No.: 329205-68-7
Cat. No.: VC0006096
Molecular Formula: C11H8N2S
Molecular Weight: 200.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent and selective mGluR5 antagonist. Acts as a negative allosteric modulator at mGluR5. Shows 5-fold more potent anxiolytic effects than MPEP. Shows antidepressant and neuroprotective effects in vivo. Orally active. Blood-brain barrier permeable. Potent and highly selective mGluR5 antagonist; High Quality Biochemicals for Research Uses |
|---|---|
| CAS No. | 329205-68-7 |
| Molecular Formula | C11H8N2S |
| Molecular Weight | 200.26 g/mol |
| IUPAC Name | 2-methyl-4-(2-pyridin-3-ylethynyl)-1,3-thiazole |
| Standard InChI | InChI=1S/C11H8N2S/c1-9-13-11(8-14-9)5-4-10-3-2-6-12-7-10/h2-3,6-8H,1H3 |
| Standard InChI Key | NRBNGHCYDWUVLC-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CS1)C#CC2=CN=CC=C2 |
| Canonical SMILES | CC1=NC(=CS1)C#CC2=CN=CC=C2 |
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